molecular formula C17H19N B8377542 1,2-Diphenylpiperidine

1,2-Diphenylpiperidine

Cat. No.: B8377542
M. Wt: 237.34 g/mol
InChI Key: WKEUHNIUDHZLLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Diphenylpiperidine is a useful research compound. Its molecular formula is C17H19N and its molecular weight is 237.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H19N

Molecular Weight

237.34 g/mol

IUPAC Name

1,2-diphenylpiperidine

InChI

InChI=1S/C17H19N/c1-3-9-15(10-4-1)17-13-7-8-14-18(17)16-11-5-2-6-12-16/h1-6,9-12,17H,7-8,13-14H2

InChI Key

WKEUHNIUDHZLLD-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(C1)C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Caesium carbonate (556 mg, 1.71 mmol) was added to bromobenzene (0.060 mL, 0.57 mmol) and 2-phenylpiperidine (110 mg, 0.68 mmol) in 1,4-dioxane (2 mL). The reaction was degassed and Tris(dibenzylideneacetone)?dipalladium(0) (13.01 mg, 0.01 mmol) and dicyclohexyl(2',6'-diisopropoxy-[1,1'-biphenyl]-2-yl)phosphine (RuPhos) (13.26 mg, 0.03 mmol) were added. The resulting solution was stirred at 100 °C for 16 hours. LCMS showed The reaction mixture was diluted with EtOAc, and washed with water. The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 15% MeOH in DCM. Pure fractions were evaporated to dryness to afford 1,2-diphenylpiperidine (21.00 mg, 15.56 %) as a yellow oil. f0 = 19 mg bromobenzene f1 = 21 mg product The reaction was abandonned.
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.00171 mol
Type
reagent
Reaction Step One
Quantity
0.002 L
Type
solvent
Reaction Step Two
Quantity
0.000682 mol
Type
reactant
Reaction Step Three
Quantity
0.000568 mol
Type
reactant
Reaction Step Four
Quantity
2.84e-05 mol
Type
catalyst
Reaction Step Five

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